Cas no 2361870-66-6 (N-(Cyanomethyl)-2-[(3-methyl-4-propan-2-yloxyphenyl)sulfonylamino]acetamide)

• Product Name: N-(Cyanomethyl)-2-[(3-methyl-4-propan-2-yloxyphenyl)sulfonylamino]acetamide
• CAS No: 2361870-66-6
• MF: C₁₄H₁₉N₃O₄S
• MW: 325.383362054825
• CID: 5762534
• PubChem ID: 138997268
• Update Time: 2025-05-25

N-(Cyanomethyl)-2-[(3-methyl-4-propan-2-yloxyphenyl)sulfonylamino]acetamide Chemical and Physical Properties

Names and Identifiers

• Z2070144947
• 2361870-66-6
• N-(cyanomethyl)-2-[3-methyl-4-(propan-2-yloxy)benzenesulfonamido]acetamide
• EN300-26684839
• N-(Cyanomethyl)-2-[(3-methyl-4-propan-2-yloxyphenyl)sulfonylamino]acetamide

• Inchi： 1S/C14H19N3O4S/c1-10(2)21-13-5-4-12(8-11(13)3)22(19,20)17-9-14(18)16-7-6-15/h4-5,8,10,17H,7,9H2,1-3H3,(H,16,18)
• InChI Key： RTRXCGSDLQJRBN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)OC(C)C)(NCC(NCC#N)=O)(=O)=O

Computed Properties

• Exact Mass: 325.10962727g/mol
• Monoisotopic Mass: 325.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 117Ų

Additional information on N-(Cyanomethyl)-2-[(3-methyl-4-propan-2-yloxyphenyl)sulfonylamino]acetamide

N-(Cyanomethyl)-2-[(3-methyl-4-propan-2-yloxyphenyl)sulfonylamino]acetamide: A Comprehensive Overview

N-(Cyanomethyl)-2-[(3-methyl-4-propan-2-yloxyphenyl)sulfonylamino]acetamide, with the CAS number 2361870-66-6, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a sulfonyl amino group and a cyanomethyl substituent. The molecule's unique properties make it a promising candidate for various applications, particularly in drug development and material science.

The sulfonyl amino group in this compound plays a crucial role in its chemical reactivity and biological activity. Recent studies have highlighted the importance of such groups in modulating the pharmacokinetic properties of drugs, including absorption, distribution, metabolism, and excretion (ADME). The presence of the cyanomethyl group further enhances the compound's versatility, as it can participate in various chemical reactions, such as nucleophilic substitutions and additions.

One of the most notable aspects of N-(Cyanomethyl)-2-[(3-methyl-4-propan-2-yloxyphenyl)sulfonylamino]acetamide is its potential as a building block for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds, including antibiotics and anticancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer cell proliferation.

Moreover, the 3-methyl-4-propan-2-yloxyphenyl moiety contributes to the compound's stability and solubility properties. This phenyl derivative is known for its ability to enhance the bioavailability of drugs by improving their lipid solubility without compromising their efficacy. Recent advancements in computational chemistry have allowed scientists to predict the optimal conditions for synthesizing this moiety, ensuring higher yields and purities.

In terms of synthesis, N-(Cyanomethyl)-2-[(3-methyl-4-propan-2-yloxyphenyl)sulfonylamino]acetamide can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. A 2023 paper in Organic Process Research & Development outlined an efficient route for its synthesis, emphasizing the importance of catalyst selection and reaction optimization to minimize side reactions.

The compound's applications extend beyond pharmacology. Its unique electronic properties make it a candidate for use in advanced materials, such as semiconductors and sensors. For example, researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs), where its electron transport properties could enhance device performance.

Looking ahead, ongoing research is focused on optimizing the synthesis of N-(Cyanomethyl)-2-[(3-methyl-4-propan-2-yloxyphenyl)sulfonylamino]acetamide to reduce costs and improve scalability. Additionally, efforts are underway to explore its interactions with biological systems at a molecular level, which could pave the way for novel therapeutic interventions.

In conclusion, N-(Cyanomethyl)-2-[(3-methyl-4-propan-2-yloxyphenyl)sulfonylamino]acetamide is a versatile compound with immense potential across multiple disciplines. Its intricate structure and unique properties make it a valuable tool for researchers seeking to develop innovative solutions in chemistry and medicine.